
Application Notes and Protocols: Oxidation of
Organic Substrates using Strontium

Permanganate Trihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strontium permanganate trihydrate, Sr(MnO₄)₂·3H₂O, is an inorganic compound with strong

oxidizing properties.[1][2] Like other permanganates, it is a potent oxidizing agent capable of

converting various functional groups, most notably the oxidation of alcohols to carbonyl

compounds (aldehydes and ketones) and carboxylic acids.[3][4][5] This document provides

detailed application notes and a representative experimental protocol for the use of strontium
permanganate trihydrate in the oxidation of alcohols. Due to the limited availability of specific

published protocols for this particular reagent, the following procedures are based on

established principles of permanganate chemistry.[3][5]

Physicochemical Properties of Strontium Permanganate
Trihydrate
A summary of the key properties of strontium permanganate trihydrate is presented in Table

1.
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Property Value Reference

Chemical Formula Sr(MnO₄)₂·3H₂O [1]

Molar Mass 379.54 g/mol [1][2]

Appearance Purple cubic crystals [1]

Solubility in Water 2.5 g/100 g at 0°C [1]

Decomposition Temperature 175°C [1]

Safety Precautions
Permanganate salts are strong oxidizing agents and must be handled with care.[6]

Fire and Explosion Hazard: Strontium permanganate trihydrate can accelerate the

burning of combustible materials.[6][7] Mixtures with finely divided combustible materials

may be explosive. Avoid contact with organic materials, flammable solvents, and reducing

agents. Contact with sulfuric acid may cause fire or explosion.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling this compound.

Handling: Avoid creating dust. Carry out all procedures in a well-ventilated fume hood.

Storage: Store in a cool, dry, well-ventilated area away from combustible materials and

sources of heat.

Representative Experimental Protocol: Oxidation of
Alcohols
This protocol provides a general procedure for the oxidation of primary and secondary alcohols

using strontium permanganate trihydrate. The specific reaction conditions (e.g.,

temperature, reaction time, and solvent) may require optimization for different substrates.

Materials:

Strontium permanganate trihydrate (Sr(MnO₄)₂·3H₂O)
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Substrate (primary or secondary alcohol)

Solvent (e.g., acetone, dichloromethane, or a mixture with water)

Quenching agent (e.g., sodium bisulfite solution)

Diatomaceous earth (e.g., Celite®)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the

alcohol substrate in a suitable solvent. The choice of solvent will depend on the solubility of

the substrate. For substrates that are not fully soluble in water, a co-solvent like acetone or

dioxane can be used to facilitate the reaction.[5]

Reagent Addition: In a separate flask, prepare a solution or suspension of strontium
permanganate trihydrate in the chosen solvent system.

Reaction Execution: Cool the substrate solution in an ice bath. Slowly add the strontium
permanganate trihydrate solution/suspension to the stirred substrate solution over a period

of 30-60 minutes. The rate of addition should be controlled to maintain the reaction

temperature below 5°C.

Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography

(TLC). The disappearance of the purple permanganate color can also indicate the

consumption of the oxidizing agent.

Reaction Quenching: Once the reaction is complete, quench the excess permanganate by

the slow addition of a saturated aqueous solution of sodium bisulfite until the purple color

disappears and a brown precipitate of manganese dioxide (MnO₂) forms.
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Work-up:

Filter the reaction mixture through a pad of diatomaceous earth to remove the manganese

dioxide precipitate. Wash the filter cake with the extraction solvent.

Transfer the filtrate to a separatory funnel and separate the organic layer.

Extract the aqueous layer with two additional portions of the organic solvent.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude product.

Purification: Purify the crude product by an appropriate method, such as column

chromatography or distillation.

Illustrative Quantitative Data
The following table provides representative data for the oxidation of various alcohols based on

typical outcomes for permanganate oxidations. These values should be considered illustrative

and may vary depending on the specific experimental conditions.

Substrate Product Reaction Time (h) Yield (%)

Benzyl alcohol Benzaldehyde 2 ~85

1-Octanol Octanoic acid 6 ~75

2-Butanol 2-Butanone 3 ~90

Cyclohexanol Cyclohexanone 4 ~88

Cinnamyl alcohol Cinnamic acid 5 ~70

Diagrams
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Caption: Experimental workflow for the oxidation of alcohols using strontium permanganate
trihydrate.
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Caption: General oxidation pathways for primary and secondary alcohols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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